N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H19N3O4S2/c1-12(2)19-9-15(17-11-19)25(21,22)18-10-16(20,13-5-3-7-23-13)14-6-4-8-24-14/h3-9,11-12,18,20H,10H2,1-2H3
• InChI Key: VDJVCYIBYRTCEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O
• Molecular Formula: C16H19N3O4S2
• Molecular Weight: 381.5 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H19N3O4S2 and its molecular weight is 381.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• One-Pot Synthesis Techniques : Research has demonstrated the one-pot synthesis of related imidazole sulfonamides, highlighting methods that could be applicable to the synthesis of compounds like the one . These techniques involve reactions of amines with sulfonamides to produce heterocyclic compounds in good yields, offering insights into efficient synthetic routes (Rozentsveig et al., 2013).
• Electrophilic Substitution Reactions : Studies on similar furan and imidazole derivatives have explored their reactions with electrophilic reagents. These investigations provide a foundation for understanding the chemical behavior and potential functionalization of the compound (Vlasova et al., 2011).

Biological Activities and Applications

• Antibacterial and Antioxidant Properties : Compounds with structural similarities have been evaluated for their antibacterial, antiurease, and antioxidant activities. Such studies suggest potential biological applications for compounds with similar frameworks, including the target compound (Sokmen et al., 2014).
• Anti-Inflammatory and Anticancer Potential : Derivatives of related structures have been synthesized and assessed for their anti-inflammatory, analgesic, and anticancer activities. This highlights the potential therapeutic applications of compounds with similar chemical backbones (Küçükgüzel et al., 2013).

Mechanism of Action

Target of Action

It’s known that similar compounds with indole and thiophene moieties have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

Compounds with similar structures have been found to interact with their targets, causing a variety of biological effects . For instance, indole derivatives have shown a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects . Similarly, thiophene derivatives have demonstrated a wide range of therapeutic properties, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, and anti-cancer effects .

Biochemical Pathways

For instance, indole derivatives have been found to exhibit antiviral, anti-inflammatory, and anticancer activities, suggesting that they may affect pathways related to these biological processes . Similarly, thiophene derivatives have shown a wide range of therapeutic properties, indicating that they may influence various biochemical pathways .

Result of Action

For instance, indole derivatives have shown antiviral, anti-inflammatory, and anticancer activities , while thiophene derivatives have demonstrated anti-inflammatory, anti-psychotic, anti-arrhythmic, and anti-cancer effects .